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These application notes provide a comprehensive overview of the principles of the Consultative

Committee for Amount of Substance: Metrology in Chemistry and Biology (CCQM) as they

apply to clinical chemistry measurements. Adherence to these principles is crucial for ensuring

the accuracy, reliability, and comparability of laboratory results, which are fundamental for

accurate disease diagnosis, effective treatment monitoring, and robust drug development.

Core Principle: Metrological Traceability
Metrological traceability is the cornerstone of accurate and comparable measurement results. It

is the property of a measurement result whereby the result can be related to a reference

through a documented unbroken chain of calibrations, each contributing to the measurement

uncertainty. In clinical chemistry, this ensures that a patient's test result is comparable across

different measurement systems and laboratories over time.

The traceability chain establishes a hierarchical relationship from the end-user laboratory

measurement back to the International System of Units (SI). This is achieved through the use

of primary and secondary reference materials, and reference measurement procedures.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1662270?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A typical calibration hierarchy in clinical chemistry is illustrated below. This demonstrates the

transfer of accuracy from a primary reference material or method down to the routine clinical

analyzer.
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SI Unit (e.g., mole)

Primary Reference Material (e.g., NIST SRM 917c)

Reference Measurement Procedure (e.g., ID-LC-MS/MS)

Calibration

Secondary Reference Material (Matrix-based CRM)

Value Assignment

Manufacturer's Standing Measurement Procedure

Calibration

Working Calibrator

Value Assignment

Routine Clinical Analyzer Calibrator

Value Assignment

Patient Sample Measurement

Calibration
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Start

Calculate Within-Laboratory Imprecision (uRw)
from long-term IQC data

Estimate Bias (ubias)
from EQA/PT data or CRM measurements

Obtain Calibrator Uncertainty (u_cal)
from manufacturer's certificate

Combine Uncertainties
uc = sqrt(uRw^2 + ubias^2 + u_cal^2)

Calculate Expanded Uncertainty (U)
U = k * uc (where k=2 for 95% confidence)

Report Measurement Uncertainty

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measurement Analysis

Data Evaluation

Patient Samples (n>=20) Routine Immunoassay

Reference Method (LC-MS/MS)Reference Material

Plot Routine vs. Reference Results Perform Regression Analysis
(for patient samples)

Assess if Reference Material
falls within the prediction interval
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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